Cas no 864356-29-6 (4-(3-Methoxypyrrolidin-1-yl)piperidine)

• Product Name: 4-(3-Methoxypyrrolidin-1-yl)piperidine
• CAS No: 864356-29-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5729850
• PubChem ID: 103689459
• Update Time: 2025-06-28

4-(3-Methoxypyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 864356-29-6
• F1908-0628
• AKOS040795869
• 4-(3-methoxypyrrolidin-1-yl)piperidine
• SCHEMBL21816613
• 4-(3-Methoxypyrrolidin-1-yl)piperidine

• Inchi： 1S/C10H20N2O/c1-13-10-4-7-12(8-10)9-2-5-11-6-3-9/h9-11H,2-8H2,1H3
• InChI Key： ZCGIMZZVLPJHCI-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C1)C1CCNCC1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-(3-Methoxypyrrolidin-1-yl)piperidine

Introduction to 4-(3-Methoxypyrrolidin-1-yl)piperidine (CAS No. 864356-29-6)

4-(3-Methoxypyrrolidin-1-yl)piperidine (CAS No. 864356-29-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the piperidine-pyrrolidine class of scaffolds, which are widely recognized for their role in drug discovery and development. The presence of a methoxy group at the 3-position of the pyrrolidine ring introduces additional functional diversity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural motif of 4-(3-Methoxypyrrolidin-1-yl)piperidine combines the flexibility of the piperidine ring with the bioisosteric properties of pyrrolidine, which has been extensively studied for its role in modulating various biological pathways. Piperidine derivatives are known to exhibit a wide range of pharmacological effects, including antiviral, anti-inflammatory, and central nervous system (CNS) activities. The methoxy group further enhances the compound's potential by influencing its solubility, metabolic stability, and interactions with biological targets.

In recent years, there has been a growing interest in developing novel piperidine-based compounds for therapeutic applications. The 4-(3-Methoxypyrrolidin-1-yl)piperidine scaffold has been explored in several drug discovery programs due to its ability to interact with multiple targets simultaneously. This multitarget engagement capability is particularly attractive in the development of drugs for complex diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most compelling aspects of 4-(3-Methoxypyrrolidin-1-yl)piperidine is its potential as a building block for more complex molecules. Its rigid core structure provides a stable framework that can be modified at various positions to optimize pharmacokinetic properties and target specificity. For instance, substituents can be introduced at the 1-position of the pyrrolidine ring or at other positions on the piperidine ring to fine-tune biological activity.

The synthesis of 4-(3-Methoxypyrrolidin-1-yl)piperidine typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization strategies. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis, making it essential to employ robust methodologies that minimize side products and byproducts.

Recent advances in computational chemistry have also contributed to the design and optimization of 4-(3-Methoxypyrrolidin-1-yl)piperidine derivatives. Molecular modeling techniques such as docking studies and molecular dynamics simulations have been used to predict binding affinities and interactions with biological targets. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting experimental validations.

The pharmacological profile of 4-(3-Methoxypyrrolidin-1-yl)piperidine has been studied in various preclinical models. Initial findings suggest that this compound exhibits promising activity against certain enzymes and receptors implicated in disease pathogenesis. For example, studies have shown that derivatives of this scaffold can inhibit kinases involved in cancer progression or modulate neurotransmitter receptors relevant to CNS disorders. These early results warrant further investigation into the therapeutic potential of this compound class.

One notable application area for 4-(3-Methoxypyrrolidin-1-yl)piperidine is in the development of antiviral agents. The ability of piperidine-pyrrolidine derivatives to interfere with viral replication cycles makes them attractive candidates for treating infectious diseases caused by viruses such as HIV or hepatitis C. Researchers have designed analogs of this compound that exhibit potent antiviral activity by targeting viral proteases or integrases.

In addition to its antiviral potential, 4-(3-Methoxypyrrolidin-1-yl)piperidine has shown promise in treating inflammatory diseases. Piperidine derivatives have been reported to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The methoxy group in this compound may enhance its anti-inflammatory effects by improving metabolic stability and target binding affinity.

The development of novel therapeutic agents often involves rigorous testing to assess safety and efficacy before human clinical trials can begin. Preclinical studies using 4-(3-Methoxypyrrolidin-1-yl)piperidine derivatives have focused on evaluating their toxicity profiles, pharmacokinetic behavior, and therapeutic efficacy in animal models. These studies provide critical data for determining whether these compounds are suitable for further development into clinical candidates.

The future direction of research on 4-(3-Methoxypyrrolidin-1-yl)piperidine includes exploring new synthetic methodologies that improve scalability and cost-effectiveness. Additionally, there is a need for more comprehensive biological evaluations to fully understand its mechanisms of action and potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating laboratory findings into viable therapeutic options for patients.

In conclusion,4-(3-Methoxypyrrolidin-1-yl)piperidine (CAS No. 864356-29-6) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with applications ranging from antiviral therapies to anti-inflammatory treatments. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an important role in the development of next-generation therapeutics.